Cas no 1806802-64-1 (2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine
• CAS No: 1806802-64-1
• MF: C₉H₁₀BrF₂NO₂
• MW: 282.082008838654
• CID: 4851259
• Update Time: 2025-09-27

2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine

• Inchi： 1S/C9H10BrF2NO2/c1-14-6-3-7(15-2)13-5(4-10)8(6)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： FDFGLPJAYMMFNX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(N=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.3
• Topological Polar Surface Area: 31.4

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine

Recent Advances in the Application of 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine (CAS: 1806802-64-1) in Chemical Biology and Pharmaceutical Research

2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine (CAS: 1806802-64-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and bromomethyl functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized this compound to introduce the difluoromethyl group into the core structure of the inhibitors, which significantly enhanced their binding affinity and selectivity towards target kinases. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of this compound in drug design.

In another groundbreaking study, scientists explored the use of 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine in the development of antiviral agents. The compound's bromomethyl group was found to facilitate efficient cross-coupling reactions, enabling the rapid assembly of diverse molecular scaffolds. This approach was successfully applied to create a series of compounds with potent activity against RNA viruses, including SARS-CoV-2 variants. The results, published in Bioorganic & Medicinal Chemistry Letters, suggest that this compound could play a crucial role in addressing emerging viral threats.

Recent advancements in synthetic methodology have also expanded the utility of 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine. A 2024 paper in Organic Letters described a novel, high-yield synthesis route that improves the scalability and cost-effectiveness of producing this valuable intermediate. The new method employs a one-pot reaction sequence that reduces purification steps and increases overall yield by 25%, making it more attractive for industrial-scale applications.

The unique electronic properties of the difluoromethyl group in 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine have also been exploited in materials science applications. Researchers have incorporated derivatives of this compound into organic semiconductors, where the fluorine atoms enhance charge transport properties. This interdisciplinary application demonstrates the compound's versatility beyond pharmaceutical uses, opening new avenues for research in electronic materials.

Looking forward, the scientific community anticipates continued innovation in the applications of 2-(Bromomethyl)-3-(difluoromethyl)-4,6-dimethoxypyridine. Ongoing clinical trials featuring compounds derived from this intermediate suggest potential breakthroughs in targeted cancer therapies. Furthermore, its role in fragment-based drug discovery approaches is being actively investigated, with preliminary results indicating promise for addressing challenging drug targets. As synthetic methodologies evolve and our understanding of structure-activity relationships deepens, this compound is poised to remain a valuable tool in chemical biology and pharmaceutical research.